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Abstract
Thionyl bromide (SOBr₂) is a reactive inorganic compound that serves as a valuable reagent

in organic synthesis, primarily for the conversion of alcohols and carboxylic acids to their

corresponding brominated analogues. Though less stable and not as widely used as its

chloride counterpart, thionyl chloride (SOCl₂), thionyl bromide offers a distinct reactivity profile

for specific synthetic transformations. This technical guide provides an in-depth overview of the

physical and chemical properties of thionyl bromide, detailed experimental protocols for its

synthesis and key reactions, and a summary of its safety and handling considerations.

Physical Properties
Thionyl bromide is a colorless to orange-yellow liquid with a pungent odor.[1][2] It is sensitive

to moisture and light and will slowly decompose upon standing.[3][4] Key physical properties

are summarized in the table below.
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Property Value Reference(s)

Molecular Formula SOBr₂ [5]

Molar Mass 207.87 g/mol [5]

Appearance
Colorless to orange-yellow

liquid
[5][6]

Density 2.688 g/mL at 25 °C [4]

Melting Point -52 °C [4]

Boiling Point
48 °C at 20 mmHg138 °C (with

decomposition) at 1 atm
[4][6]

Refractive Index (n²⁰/D) 1.675 [7]

Vapor Pressure 10 mmHg at 31 °C [7]

Solubility

Decomposes in water. Soluble

in benzene, toluene, ether,

chloroform, and carbon

tetrachloride.

[4][6]

Chemical Properties and Reactivity
Thionyl bromide is a versatile brominating agent, though its reactivity is tempered by its

relative instability compared to thionyl chloride.

Decomposition
Thionyl bromide is less stable than thionyl chloride and can slowly decompose into sulfur

dioxide (SO₂), bromine (Br₂), and disulfur dibromide (S₂Br₂).[4] This decomposition is

accelerated by heat and light. At temperatures approaching its atmospheric boiling point,

significant decomposition occurs.[4]

Hydrolysis
Thionyl bromide reacts vigorously and hydrolyzes readily in the presence of water or moist air

to produce toxic and corrosive fumes of sulfur dioxide and hydrogen bromide.[2][4]
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Reaction: SOBr₂ + H₂O → SO₂ + 2HBr

Reactions with Alcohols
Thionyl bromide is used to convert primary and secondary alcohols to alkyl bromides.[4][8]

The reaction typically proceeds via an Sₙ2-like mechanism, which results in an inversion of

stereochemistry at the reacting carbon center.[3][9] The use of a base like pyridine is generally

avoided as it can form unreactive salts with thionyl bromide.[10]

Reactions with Carboxylic Acids
Analogous to the action of thionyl chloride, thionyl bromide converts carboxylic acids into acyl

bromides (acid bromides).[4] These are highly reactive intermediates valuable in organic

synthesis. The reaction proceeds with the formation of gaseous byproducts, sulfur dioxide and

hydrogen bromide, which helps to drive the reaction to completion.[11]

Experimental Protocols
Safety Precaution: All manipulations involving thionyl bromide must be conducted in a well-

ventilated fume hood, and appropriate personal protective equipment (gloves, safety goggles,

lab coat) should be worn. The reagent is corrosive and reacts violently with water.

Synthesis of Thionyl Bromide
Thionyl bromide is typically prepared by the reaction of thionyl chloride with hydrogen

bromide.[4]

Reaction: SOCl₂ + 2HBr → SOBr₂ + 2HCl

Procedure:

In a round-bottom flask equipped with a gas inlet tube and a reflux condenser, place a

measured amount of thionyl chloride (SOCl₂).

Cool the flask to 0 °C using an ice bath.

Slowly bubble anhydrous hydrogen bromide (HBr) gas through the cooled thionyl chloride

with constant stirring. The reaction is exothermic and the temperature should be carefully
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monitored and maintained.

Continue the addition of HBr for approximately 12 hours to ensure the reaction goes to

completion.[6]

After the reaction period, the resulting mixture is purified by fractional distillation under

reduced pressure to yield pure thionyl bromide.[6] The boiling point at 20 mmHg is

approximately 48 °C.[4]

Synthesis of Thionyl Bromide

Reactants

ProductsThionyl Chloride (SOCl₂)

Thionyl Bromide (SOBr₂)

+ 2HBr

Hydrogen Bromide (HBr)

Hydrogen Chloride (HCl)

Click to download full resolution via product page

Caption: Synthesis of thionyl bromide from thionyl chloride.

Conversion of an Alcohol to an Alkyl Bromide
This protocol is an example of the bromination of a primary or secondary alcohol.

Procedure:

In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve the alcohol (1.0

equivalent) in an anhydrous solvent such as dichloromethane (DCM) in a round-bottom

flask.
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Cool the solution to 0 °C in an ice bath.

To the cooled solution, add a catalytic amount of N,N-dimethylformamide (DMF) (e.g., 0.5

equivalents).[5]

Slowly add thionyl bromide (SOBr₂) (approximately 1.3 equivalents) dropwise to the

stirred solution, maintaining the temperature at 0 °C.[5]

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for several hours (e.g., 14 hours) until the reaction is complete

(monitored by TLC or GC).[5]

Upon completion, the reaction is carefully quenched by the addition of a cold, inert solvent

like ether.[5]

The mixture is then washed with water, a saturated sodium bicarbonate solution, and

brine. The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), filtered,

and the solvent is removed under reduced pressure to yield the crude alkyl bromide, which

can be further purified by distillation or chromatography.
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Mechanism: Alcohol to Alkyl Bromide

R-OH

R-O-S(O)Br (Alkyl bromosulfite)

+ SOBr₂

SOBr₂

R-Br

+ Br⁻ (Sₙ2 attack)

Br⁻

SO₂ + HBr

Click to download full resolution via product page

Caption: Reaction mechanism for alcohol bromination.

Conversion of a Carboxylic Acid to an Acyl Bromide
The conversion of carboxylic acids to acyl bromides with thionyl bromide is analogous to the

well-established reaction with thionyl chloride.[4][11]

Procedure:

In a round-bottom flask fitted with a reflux condenser and a gas outlet connected to a trap

(to neutralize the HBr gas produced), place the carboxylic acid (1.0 equivalent).
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Add an excess of thionyl bromide (SOBr₂) (e.g., 2.0 equivalents). A solvent such as

anhydrous toluene or dichloromethane can be used, or the reaction can be run neat.

Gently heat the mixture to reflux. The reaction progress can be monitored by the cessation

of gas evolution (SO₂ and HBr).

After the reaction is complete, the excess thionyl bromide and solvent can be removed

by distillation, often under reduced pressure.

The resulting crude acyl bromide can be purified by fractional distillation under vacuum.

Mechanism: Carboxylic Acid to Acyl Bromide

R-COOH

Acyl bromosulfite intermediate

+ SOBr₂

SOBr₂

R-COBr

+ Br⁻ (Nucleophilic Acyl Substitution)

Br⁻

SO₂ + HBr

Click to download full resolution via product page

Caption: Reaction mechanism for acyl bromide formation.
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Safety and Handling
Thionyl bromide is a hazardous chemical and must be handled with extreme care.

Hazards: It is corrosive and can cause severe burns to the skin, eyes, and respiratory tract. It

is harmful if swallowed, inhaled, or absorbed through the skin.

Reactivity: It reacts violently with water, releasing toxic gases.

Handling: Always work in a well-ventilated chemical fume hood. Wear appropriate personal

protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat.

Storage: Store in a cool, dry, well-ventilated area away from water and moisture.[7] The

container should be tightly sealed. It is often stored under an inert atmosphere (e.g.,

nitrogen).

Conclusion
Thionyl bromide is a potent reagent for the synthesis of alkyl and acyl bromides. While its

instability and reactivity with water necessitate careful handling, its ability to facilitate these

transformations under relatively mild conditions makes it a useful tool in the synthetic chemist's

arsenal. The protocols and data presented in this guide provide a comprehensive resource for

the safe and effective use of thionyl bromide in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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